Cas no 1483986-67-9 (5-(aminomethyl)-N-(propan-2-yl)pyridine-2-sulfonamide)

• Product Name: 5-(aminomethyl)-N-(propan-2-yl)pyridine-2-sulfonamide
• CAS No: 1483986-67-9
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• MDL: MFCD21301623
• CID: 5607538
• PubChem ID: 65771842
• Update Time: 2025-06-27

5-(aminomethyl)-N-(propan-2-yl)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonamide, 5-(aminomethyl)-N-(1-methylethyl)-
• 5-(Aminomethyl)-n-isopropylpyridine-2-sulfonamide
• CS-0351326
• 1483986-67-9
• EN300-841270
• 5-(aminomethyl)-N-(propan-2-yl)pyridine-2-sulfonamide
• AKOS015112149

• MDL： MFCD21301623
• Inchi： 1S/C9H15N3O2S/c1-7(2)12-15(13,14)9-4-3-8(5-10)6-11-9/h3-4,6-7,12H,5,10H2,1-2H3
• InChI Key： AQFXWIFGJQJHHK-UHFFFAOYSA-N
• SMILES： C1(S(NC(C)C)(=O)=O)=NC=C(CN)C=C1

Computed Properties

• Exact Mass: 229.08849790g/mol
• Monoisotopic Mass: 229.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 395.8±52.0 °C(Predicted)
• pka: 11.09±0.50(Predicted)

Additional information on 5-(aminomethyl)-N-(propan-2-yl)pyridine-2-sulfonamide

Introduction to 5-(aminomethyl)-N-(propan-2-yl)pyridine-2-sulfonamide (CAS No. 1483986-67-9)

5-(aminomethyl)-N-(propan-2-yl)pyridine-2-sulfonamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1483986-67-9, has garnered considerable attention due to its potential applications in drug development and molecular biology research. The presence of both an amine and a sulfonamide group in its molecular structure makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure consists of a pyridine core substituted with an aminomethyl group at the 5-position and a propan-2-yl group at the N-position, further modified by a sulfonamide moiety at the 2-position. This arrangement contributes to its reactivity and binding affinity, making it a valuable building block in medicinal chemistry. The sulfonamide group, in particular, is well-known for its role in enhancing the solubility and bioavailability of pharmaceutical agents, while the amine functionality provides a site for further chemical modifications.

In recent years, there has been growing interest in exploring the pharmacological properties of 5-(aminomethyl)-N-(propan-2-yl)pyridine-2-sulfonamide. Studies have demonstrated its potential as a scaffold for developing novel therapeutic agents targeting various diseases. For instance, research has highlighted its efficacy in inhibiting certain enzymes involved in inflammatory pathways, suggesting its utility in treating conditions such as arthritis and inflammatory bowel disease. Additionally, preliminary studies have indicated that this compound may exhibit antimicrobial properties, making it a promising candidate for combating resistant bacterial strains.

The synthesis of 5-(aminomethyl)-N-(propan-2-yl)pyridine-2-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps typically include the formation of the pyridine core, followed by functionalization with the amine and sulfonamide groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, enhancing the overall efficiency of the synthesis.

The compound's molecular characteristics also make it an attractive candidate for use in material science applications. For example, its ability to form stable complexes with metal ions has been exploited in designing novel catalysts and sensors. These applications leverage the compound's ability to coordinate with transition metals, facilitating various chemical transformations. Furthermore, its solubility profile allows it to be incorporated into polymeric matrices, contributing to the development of smart materials with tailored properties.

Evaluation of 5-(aminomethyl)-N-(propan-2-yl)pyridine-2-sulfonamide's biological activity has been conducted through both in vitro and in vivo assays. In vitro studies have focused on its interaction with biological targets such as enzymes and receptors, providing insights into its mechanism of action. These studies have revealed that the compound can modulate signaling pathways associated with cell growth and differentiation, suggesting potential therapeutic benefits. In vivo experiments have further supported these findings by demonstrating favorable pharmacokinetic profiles and minimal toxicity at effective doses.

The future prospects of 5-(aminomethyl)-N-(propan-2-yl)pyridine-2-sulfonamide are promising, with ongoing research aimed at expanding its applications across multiple domains. Efforts are underway to optimize synthetic routes for large-scale production while maintaining high chemical purity. Additionally, collaborative initiatives between academia and industry are exploring novel derivatives of this compound that could enhance its therapeutic efficacy and reduce potential side effects.

In conclusion, 5-(aminomethyl)-N-(propan-2-yl)pyridine-2-sulfonamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse applications. Its role as a versatile intermediate for drug development underscores its importance in advancing medical research and therapeutic innovation. As our understanding of its properties continues to grow, so too will its potential contributions to addressing global health challenges.